Cas no 81668-01-1 (Butane,1-chloro-1-nitro-)

• Product name: Butane,1-chloro-1-nitro-
• CAS No: 81668-01-1
• MF: C₄H₈NO₂Cl
• MW: 137.56482
• CID: 728863
• PubChem ID: 226815

Butane,1-chloro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Butane,1-chloro-1-nitro-
• 81668-01-1
• NSC-17668
• NSC17668

• Inchi： InChI=1S/C4H8ClNO2/c1-2-3-4(5)6(7)8/h4H,2-3H2,1H3
• InChI Key： LTCNZEYBPPUKDV-UHFFFAOYSA-N
• SMILES： CCCC([N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 137.0243562g/mol
• Monoisotopic Mass: 137.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 2

Additional information on Butane,1-chloro-1-nitro-

测试